![molecular formula C16H20N2OS B3970750 N-[(2,5-dimethyl-3-thienyl)methyl]-L-phenylalaninamide](/img/structure/B3970750.png)
N-[(2,5-dimethyl-3-thienyl)methyl]-L-phenylalaninamide
Overview
Description
N-[(2,5-dimethyl-3-thienyl)methyl]-L-phenylalaninamide, also known as DMTCPA, is a peptide compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-[(2,5-dimethyl-3-thienyl)methyl]-L-phenylalaninamide is not fully understood, but it is thought to involve the modulation of GABA receptor activity. GABA receptors are inhibitory neurotransmitter receptors that play a key role in the regulation of anxiety and stress. This compound has been found to enhance the activity of GABA receptors, leading to a reduction in anxiety and stress-related behaviors.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including analgesic, anxiolytic, and anticonvulsant effects. These effects are thought to be mediated through the modulation of GABA receptor activity.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(2,5-dimethyl-3-thienyl)methyl]-L-phenylalaninamide in lab experiments include its ability to modulate GABA receptor activity, which is an important target for the development of novel therapeutics for a range of diseases. Additionally, this compound has been found to exhibit a range of biochemical and physiological effects, making it a versatile compound for use in a variety of research areas. The limitations of using this compound in lab experiments include the need for further investigation into its mechanism of action and potential side effects.
Future Directions
For research on N-[(2,5-dimethyl-3-thienyl)methyl]-L-phenylalaninamide include the development of novel therapeutics based on its ability to modulate GABA receptor activity. Additionally, further investigation into the biochemical and physiological effects of this compound could lead to the identification of new targets for the development of novel therapeutics. Finally, the synthesis of new analogs of this compound could lead to the development of more potent and selective compounds for use in scientific research.
Scientific Research Applications
N-[(2,5-dimethyl-3-thienyl)methyl]-L-phenylalaninamide has been studied for its potential applications in a range of scientific research areas, including neurobiology, pharmacology, and medicinal chemistry. In neurobiology, this compound has been found to modulate the activity of GABA receptors, which are important neurotransmitter receptors involved in the regulation of anxiety and stress. In pharmacology, this compound has been shown to exhibit analgesic effects in animal models of pain. In medicinal chemistry, this compound has been investigated as a potential lead compound for the development of novel therapeutics for a range of diseases.
properties
IUPAC Name |
(2S)-2-[(2,5-dimethylthiophen-3-yl)methylamino]-3-phenylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2OS/c1-11-8-14(12(2)20-11)10-18-15(16(17)19)9-13-6-4-3-5-7-13/h3-8,15,18H,9-10H2,1-2H3,(H2,17,19)/t15-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQXBHKNLXQYFIG-HNNXBMFYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)CNC(CC2=CC=CC=C2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(S1)C)CN[C@@H](CC2=CC=CC=C2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.